4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline

• IUPAC Name: (4-benzylpiperazin-1-yl)-(6-chloro-2-pyridin-4-ylquinolin-4-yl)methanone
• InChI: InChI=1S/C26H23ClN4O/c27-21-6-7-24-22(16-21)23(17-25(29-24)20-8-10-28-11-9-20)26(32)31-14-12-30(13-15-31)18-19-4-2-1-3-5-19/h1-11,16-17H,12-15,18H2
• InChI Key: ACANTOUQJZYKNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CC(=NC4=C3C=C(C=C4)Cl)C5=CC=NC=C5
• Molecular Formula: C26H23ClN4O
• Molecular Weight: 442.9 g/mol

Description

4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline is a synthesized chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the quinolone family and has shown promise in treating various diseases.

Mechanism of Action

The mechanism of action of 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline involves the inhibition of various enzymes and receptors. In cancer cells, it inhibits the activity of topoisomerase II, which is essential for DNA replication and cell division. It also inhibits the activity of protein kinase C, which is involved in cell signaling pathways. In bacterial infections, it inhibits the activity of DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication and cell division. In neurological disorders, it inhibits the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.
Biochemical and Physiological Effects:
4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline has various biochemical and physiological effects. In cancer cells, it induces apoptosis, inhibits angiogenesis, and inhibits cell division. In bacterial infections, it inhibits bacterial DNA replication and cell division, leading to bacterial cell death. In neurological disorders, it inhibits the breakdown of acetylcholine, leading to increased levels of acetylcholine in the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline in lab experiments include its potent activity against cancer cells and bacteria, as well as its potential in treating neurological disorders. However, the limitations of using this compound in lab experiments include its low solubility in water, which can make it difficult to administer, and its potential toxicity, which can limit its use in vivo.

Future Directions

For research on 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline include further studies on its mechanism of action, as well as its potential in treating other diseases. In cancer research, future studies could focus on its potential in combination therapy with other anticancer agents. In bacterial infections, future studies could focus on its potential in treating antibiotic-resistant strains of bacteria. In neurological disorders, future studies could focus on its potential in treating other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis.
In conclusion, 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline is a synthesized chemical compound that has shown potential in treating various diseases. Its mechanism of action involves the inhibition of various enzymes and receptors, leading to its biochemical and physiological effects. While it has advantages in lab experiments, it also has limitations that need to be addressed. Future research could focus on further understanding its mechanism of action and exploring its potential in treating other diseases.

Scientific Research Applications

4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(4-pyridinyl)quinoline has been extensively studied for its potential as a therapeutic agent. It has shown promising results in treating cancer, bacterial infections, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In bacterial infections, it has shown antibacterial activity against various strains of bacteria. In neurological disorders, it has shown potential in treating Alzheimer's disease and Parkinson's disease.